N-(3-chloro-2-methylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide

• Molecular Formula: C22H19ClFNO
• Molecular Weight: 367.8 g/mol
• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-(3-fluoro-4-phenylphenyl)propanamide
• InChI: InChI=1S/C22H19ClFNO/c1-14(22(26)25-21-10-6-9-19(23)15(21)2)17-11-12-18(20(24)13-17)16-7-4-3-5-8-16/h3-14H,1-2H3,(H,25,26)
• InChI Key: KUFBDUSELVLBKS-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1Cl)NC(=O)C(C)C2=CC(=C(C=C2)C3=CC=CC=C3)F

Description

N-(3-chloro-2-methylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide, also known as CFTR modulator, is a chemical compound that has been extensively studied for its potential use in treating cystic fibrosis.

Mechanism of Action

N-(3-chloro-2-methylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide works by binding to the N-(3-chloro-2-methylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide protein and improving its function. The N-(3-chloro-2-methylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide protein is a chloride channel that regulates the flow of salt and water in and out of cells. In individuals with cystic fibrosis, mutations in the N-(3-chloro-2-methylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide gene result in a defective protein that does not function properly. N-(3-chloro-2-methylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide modulators, such as N-(3-chloro-2-methylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide, help to improve the function of the N-(3-chloro-2-methylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide protein and restore salt and water transport in the cells.
Biochemical and Physiological Effects:
N-(3-chloro-2-methylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide has been shown to improve lung function in individuals with cystic fibrosis. The compound has also been shown to improve the transport of salt and water in cells and reduce the viscosity of mucus in the lungs. In addition, N-(3-chloro-2-methylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide modulators have been shown to reduce the incidence of pulmonary exacerbations and improve the quality of life in individuals with cystic fibrosis.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chloro-2-methylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide in lab experiments is its specificity for the N-(3-chloro-2-methylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide protein. The compound has been extensively studied and has been shown to be effective in improving the function of the N-(3-chloro-2-methylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide protein. However, one limitation of using N-(3-chloro-2-methylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide modulators in lab experiments is their potential toxicity. Some N-(3-chloro-2-methylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide modulators have been shown to have toxic effects on cells, and further research is needed to fully understand their safety profile.

Future Directions

There are several future directions for the study of N-(3-chloro-2-methylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide. One direction is the development of new N-(3-chloro-2-methylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide modulators that are more effective and have fewer side effects. Another direction is the study of N-(3-chloro-2-methylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide modulators in combination with other therapies for cystic fibrosis, such as antibiotics and anti-inflammatory agents. Additionally, further research is needed to understand the long-term effects of N-(3-chloro-2-methylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide modulators on lung function and overall health in individuals with cystic fibrosis.

Synthesis Methods

The synthesis of N-(3-chloro-2-methylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide involves several steps. The starting materials are 3-chloro-2-methylbenzoic acid and 2-fluoro-4-bromobiphenyl. The first step involves the conversion of 3-chloro-2-methylbenzoic acid to the corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with 2-fluoro-4-bromobiphenyl in the presence of a base to yield the final product.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide has been extensively studied for its potential use in treating cystic fibrosis. Cystic fibrosis is a genetic disorder that affects the lungs, pancreas, and other organs. The disease is caused by mutations in the cystic fibrosis transmembrane conductance regulator (N-(3-chloro-2-methylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide) gene, which encodes a protein that regulates the flow of salt and water in and out of cells. N-(3-chloro-2-methylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide modulators, such as N-(3-chloro-2-methylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide, target the N-(3-chloro-2-methylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide protein and improve its function.